4-(2-Nitro-1-propenyl)-1,3-benzodioxole
4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Brand Name:
Vulcanchem
CAS No.:
86029-47-2
VCID:
VC0123944
InChI:
InChI=1S/C10H9NO4/c1-7(11(12)13)5-8-3-2-4-9-10(8)15-6-14-9/h2-5H,6H2,1H3/b7-5+
SMILES:
CC(=CC1=C2C(=CC=C1)OCO2)[N+](=O)[O-]
Molecular Formula:
C10H9NO4
Molecular Weight:
207.18 g/mol
4-(2-Nitro-1-propenyl)-1,3-benzodioxole
CAS No.: 86029-47-2
Reference Standards
VCID: VC0123944
Molecular Formula: C10H9NO4
Molecular Weight: 207.18 g/mol
| CAS No. | 86029-47-2 |
|---|---|
| Product Name | 4-(2-Nitro-1-propenyl)-1,3-benzodioxole |
| Molecular Formula | C10H9NO4 |
| Molecular Weight | 207.18 g/mol |
| IUPAC Name | 4-[(E)-2-nitroprop-1-enyl]-1,3-benzodioxole |
| Standard InChI | InChI=1S/C10H9NO4/c1-7(11(12)13)5-8-3-2-4-9-10(8)15-6-14-9/h2-5H,6H2,1H3/b7-5+ |
| Standard InChIKey | FFOGDLITZIVKQY-FNORWQNLSA-N |
| Isomeric SMILES | C/C(=C\C1=C2C(=CC=C1)OCO2)/[N+](=O)[O-] |
| SMILES | CC(=CC1=C2C(=CC=C1)OCO2)[N+](=O)[O-] |
| Canonical SMILES | CC(=CC1=C2C(=CC=C1)OCO2)[N+](=O)[O-] |
| Synonyms | 4-(2-Nitro-1-propenyl)-1,3-benzodioxole |
| PubChem Compound | 6537090 |
| Last Modified | Nov 11 2021 |
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